Cas no 332936-67-1 ({[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid)

{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid structure
332936-67-1 structure
Product Name:{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
CAS No:332936-67-1
MF:C12H13N3O2S
MW:263.315521001816
CID:1067358
PubChem ID:866142
Update Time:2025-04-20

{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • (4-Methyl-5-o-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
    • 2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
    • CS-0358375
    • AKOS000301287
    • 2-[[4-methyl-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • {[4-methyl-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • 332936-67-1
    • 2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
    • BAS 01918453
    • AG-690/40696809
    • MDL: MFCD02089390
    • Inchi: 1S/C12H13N3O2S/c1-8-5-3-4-6-9(8)11-13-14-12(15(11)2)18-7-10(16)17/h3-6H,7H2,1-2H3,(H,16,17)
    • InChI Key: VAMMJMVRJGHXLQ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C2C=CC=CC=2C)N1C

Computed Properties

  • Exact Mass: 263.07284784g/mol
  • Monoisotopic Mass: 263.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 93.3Ų

{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Pricemore >>

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